molecular formula C20H27N3O7 B4943641 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate

1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate

Cat. No. B4943641
M. Wt: 421.4 g/mol
InChI Key: XGTJXHNLTPBEMO-UHFFFAOYSA-N
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Description

1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate, also known as MNPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MNPA belongs to the family of piperazine derivatives and has been synthesized through various methods.

Scientific Research Applications

1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate has been primarily used in research to study the activity of the serotonin receptor 5-HT1A. It has been shown to act as an agonist at this receptor, which has potential implications for the treatment of anxiety, depression, and other psychiatric disorders. Additionally, 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate has been investigated for its potential use in the treatment of pain and inflammation.

Mechanism of Action

1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate acts as an agonist at the 5-HT1A receptor, which is a G-protein-coupled receptor that is widely distributed throughout the central nervous system. Activation of this receptor has been linked to the regulation of anxiety, depression, and other mood disorders. 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate has been shown to increase the activity of this receptor, which may lead to a reduction in anxiety and depressive symptoms.
Biochemical and Physiological Effects:
1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior in rats and mice, as well as to decrease inflammation and pain. 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate has also been shown to have anxiolytic and antidepressant effects in animal models, which may have implications for the treatment of mood disorders in humans.

Advantages and Limitations for Lab Experiments

1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate has a number of advantages for lab experiments. It is relatively easy to synthesize, and it has a high degree of purity. Additionally, it has been shown to have a high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the activity of this receptor. However, 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate also has some limitations. It has a relatively short half-life, which may limit its usefulness in some experiments. Additionally, it has not been extensively studied in humans, which may limit its potential clinical applications.

Future Directions

There are a number of potential future directions for research on 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate. One area of interest is the potential use of 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate in the treatment of mood disorders such as anxiety and depression. Additionally, 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate may have potential applications in the treatment of pain and inflammation. Further research is needed to explore these potential applications and to better understand the mechanism of action of 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate. Additionally, future research may focus on developing new analogs of 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate that have improved pharmacokinetic properties and may be more effective in clinical settings.
Conclusion:
In conclusion, 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate is a chemical compound that has potential applications in scientific research. It has been primarily used to study the activity of the serotonin receptor 5-HT1A, and it has been shown to have anxiolytic, antidepressant, and anti-inflammatory effects in animal models. 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate has a number of advantages for lab experiments, including its high degree of purity and affinity for the 5-HT1A receptor. However, further research is needed to explore the potential clinical applications of 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate and to better understand its mechanism of action.

Synthesis Methods

1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate can be synthesized through a multi-step process that involves the reaction of 3-methylcyclohexanone with 4-nitrobenzoyl chloride to form 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine. This intermediate product is then treated with oxalic acid to yield the oxalate salt of 1-(3-methylcyclohexyl)-4-(4-nitrobenzoyl)piperazine oxalate.

properties

IUPAC Name

[4-(3-methylcyclohexyl)piperazin-1-yl]-(4-nitrophenyl)methanone;oxalic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H25N3O3.C2H2O4/c1-14-3-2-4-17(13-14)19-9-11-20(12-10-19)18(22)15-5-7-16(8-6-15)21(23)24;3-1(4)2(5)6/h5-8,14,17H,2-4,9-13H2,1H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XGTJXHNLTPBEMO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCC(C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-].C(=O)(C(=O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27N3O7
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

421.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[4-(3-Methyl-cyclohexyl)-piperazin-1-yl]-(4-nitro-phenyl)-methanone

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